Myristyl Nicotinate
Myristyl Nicotinate
Brand Name:
Vulcanchem
CAS No.:
273203-62-6
VCID:
VC0033922
InChI:
InChI=1S/C20H33NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-23-20(22)19-15-14-16-21-18-19/h14-16,18H,2-13,17H2,1H3
SMILES:
CCCCCCCCCCCCCCOC(=O)C1=CN=CC=C1
Molecular Formula:
C20H33NO2
Molecular Weight:
319.5 g/mol
Myristyl Nicotinate
CAS No.: 273203-62-6
Main Products
VCID: VC0033922
Molecular Formula: C20H33NO2
Molecular Weight: 319.5 g/mol
CAS No. | 273203-62-6 |
---|---|
Product Name | Myristyl Nicotinate |
Molecular Formula | C20H33NO2 |
Molecular Weight | 319.5 g/mol |
IUPAC Name | tetradecyl pyridine-3-carboxylate |
Standard InChI | InChI=1S/C20H33NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-23-20(22)19-15-14-16-21-18-19/h14-16,18H,2-13,17H2,1H3 |
Standard InChIKey | TVGLGJWCZSCAEM-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCOC(=O)C1=CN=CC=C1 |
Canonical SMILES | CCCCCCCCCCCCCCOC(=O)C1=CN=CC=C1 |
Synonyms | MYRISTYL NICOTINATE;3-Pyridinecarboxylic acid, tetradecyl ester |
Reference | 1: Tashtoush BM, Qasem J, Williams JD, DeWald TP, Jacobson EL, Jacobson MK. Analysis and stability study of myristyl nicotinate in dermatological preparations by high-performance liquid chromatography. J Pharm Biomed Anal. 2007 Feb 19;43(3):893-9. Epub 2006 Oct 16. PubMed PMID: 17049429. 2: Tashtoush BM, Kim H, Jacobson EL, Jacobson MK. Formulation compatibility of myristyl nicotinate with drugs used to treat dermatological conditions involving an impaired skin barrier. Drug Dev Ind Pharm. 2007 Nov;33(11):1176-82. PubMed PMID: 18058313. 3: Jacobson MK, Kim H, Coyle WR, Kim M, Coyle DL, Rizer RL, Jacobson EL. Effect of myristyl nicotinate on retinoic acid therapy for facial photodamage. Exp Dermatol. 2007 Nov;16(11):927-35. PubMed PMID: 17927576. 4: Catz P, Shinn W, Kapetanovic IM, Kim H, Kim M, Jacobson EL, Jacobson MK, Green CE. Simultaneous determination of myristyl nicotinate, nicotinic acid, and nicotinamide in rabbit plasma by liquid chromatography-tandem mass spectrometry using methyl ethyl ketone as a deproteinization solvent. J Chromatogr B Analyt Technol Biomed Life Sci. 2005 Dec 27;829(1-2):123-35. Epub 2005 Nov 7. PubMed PMID: 16275131. 5: Tashtoush BM, Bennamani AN, Al-Taani BM. Preparation and characterization of microemulsion formulations of nicotinic acid and its prodrugs for transdermal delivery. Pharm Dev Technol. 2013 Jul-Aug;18(4):834-43. doi: 10.3109/10837450.2012.727003. Epub 2012 Oct 3. PubMed PMID: 23030413. 6: Jacobson EL, Kim H, Kim M, Williams JD, Coyle DL, Coyle WR, Grove G, Rizer RL, Stratton MS, Jacobson MK. A topical lipophilic niacin derivative increases NAD, epidermal differentiation and barrier function in photodamaged skin. Exp Dermatol. 2007 Jun;16(6):490-9. PubMed PMID: 17518989. 7: Bayes M, Rabasseda X, Prous JR. Gateways to clinical trials. Methods Find Exp Clin Pharmacol. 2007 Oct;29(8):547-83. PubMed PMID: 18040531. |
PubChem Compound | 531641 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume